4-Bromo-6-chloro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-benzo[d]imidazole

• Molecular Formula: C13H18BrClN2OSi
• Molecular Weight: 361.73 g/mol
• IUPAC Name: 2-[(4-bromo-6-chlorobenzimidazol-1-yl)methoxy]ethyl-trimethylsilane
• InChI: InChI=1S/C13H18BrClN2OSi/c1-19(2,3)5-4-18-9-17-8-16-13-11(14)6-10(15)7-12(13)17/h6-8H,4-5,9H2,1-3H3
• InChI Key: GIHQVKOYUKZERO-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C=NC2=C1C=C(C=C2Br)Cl

Description

4-Bromo-6-chloro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C13H18BrClN2OSi and its molecular weight is 361.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-6-chloro-1H-benzo[d]imidazole 109c (3.5 g, 15 mmol) in N,N-dimethylformamide (30 mL) was added sodium hydride (360 mg, 15 mmol) and 2-(trimethylsilyl)ethoxymethyl chloride (2.7 g, 16.5 mmol). The reaction was stirred at room temperature for 2 h. Water (100 mL) was added to quench the reaction. The mixture was extracted with ethyl acetate (3×80 mL). The combined organic phase was dried over anhydrous Na2SO4, filtered, and evaporated under reduced pressure to afford 116a as a brown solid (4.2 g, 77%). MS-ESI: [M+H]+ 361.0